Cas no 1955524-17-0 (1-(propan-2-yl)-2-azaspiro3.4oct-6-ene hydrochloride)

• Product Name: 1-(propan-2-yl)-2-azaspiro3.4oct-6-ene hydrochloride
• CAS No: 1955524-17-0
• MF: C₁₀H₁₈ClN
• MW: 187.709621906281
• MDL: MFCD29991338
• CID: 4631375
• PubChem ID: 121581600
• Update Time: 2025-08-05

1-(propan-2-yl)-2-azaspiro3.4oct-6-ene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-2-azaspiro[3.4]oct-6-ene hydrochloride
• 3-propan-2-yl-2-azaspiro[3.4]oct-6-ene;hydrochloride
• Z2418193636
• 1-(propan-2-yl)-2-azaspiro3.4oct-6-ene hydrochloride

• MDL： MFCD29991338
• Inchi： 1S/C10H17N.ClH/c1-8(2)9-10(7-11-9)5-3-4-6-10;/h3-4,8-9,11H,5-7H2,1-2H3;1H
• InChI Key： CNXIQPOYRLMTNC-UHFFFAOYSA-N
• SMILES： Cl.N1CC2(CC=CC2)C1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Topological Polar Surface Area: 12

Additional information on 1-(propan-2-yl)-2-azaspiro3.4oct-6-ene hydrochloride

1-(Propan-2-yl)-2-Azaspiro[3.4]oct-6-ene Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1955524-17-0, known as 1-(propan-2-yl)-2-azaspiro[3.4]oct-6-ene hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom in the azaspiro structure. The spiro system in this molecule creates a unique three-dimensional arrangement, which plays a crucial role in its chemical and biological properties.

Recent studies have highlighted the potential of spiro compounds in drug discovery, particularly due to their ability to modulate various biological targets with high efficiency. The azaspiro[3.4]octene core of this compound is particularly interesting, as it combines the structural features of a six-membered ring (commonly associated with stability) with a smaller three-membered ring, creating a rigid and strained system that can interact with specific biological receptors.

The propan-2-yl substituent attached to the spiro nitrogen adds further complexity to the molecule's structure. This substituent not only influences the molecule's lipophilicity but also contributes to its stereochemical properties. Recent research has shown that such substituents can significantly impact the bioavailability and pharmacokinetics of drugs, making them critical for optimizing therapeutic agents.

From a synthetic perspective, the preparation of 1-(propan-2-yl)-2-azaspiro[3.4]oct-6-ene hydrochloride involves a multi-step process that typically begins with the formation of the spiro intermediate. One common approach is the use of ring-closing metathesis or other cycloaddition reactions to form the spiro structure. The hydrochloride salt form is often preferred for its stability and ease of handling during purification and storage.

Pharmacologically, this compound has shown promise in preclinical studies as a potential modulator of ion channels and G-protein coupled receptors (GPCRs). Its ability to interact with these targets makes it a valuable tool for investigating diseases such as epilepsy, pain, and cardiovascular disorders. Recent advancements in computational chemistry have allowed researchers to model the binding interactions of this compound with various biological targets, providing deeper insights into its mechanism of action.

In terms of applications, 1-(propan-2-yl)-2-azaspiro[3.4]oct-6-ene hydrochloride has been explored as a lead compound for developing novel therapeutic agents. Its unique structure enables it to overcome some of the limitations associated with traditional drugs, such as poor solubility and limited bioavailability. By fine-tuning its substituents and stereochemistry, researchers aim to enhance its efficacy while minimizing adverse effects.

The study of spiro compounds like this one continues to be an active area of research, driven by their potential to address unmet medical needs. As our understanding of their chemical properties and biological interactions grows, so does their relevance in drug discovery and development.